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Compound of Interest

Compound Name: 4''-methyloxy-Genistin

Cat. No.: B591309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Summary
4''-methyloxy-Genistin is an isoflavone methyl-glycoside, a type of phytoestrogen. It is a

naturally occurring derivative of genistein, a well-researched isoflavone. This compound has

garnered interest in the scientific community for its potential biological activities, including

immunomodulatory and antiallergic effects. As a glycoside, it is the form in which genistein is

often found in nature and is metabolized to the active aglycone, genistein, in the body.
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Property Value Reference

CAS Number 950910-16-4 [1][2]

Molecular Formula C₂₂H₂₂O₁₀ [1]

Molecular Weight 446.4 g/mol [1]

IUPAC Name

7-[(2S,3R,4R,5S,6R)-3,4-

dihydroxy-6-(hydroxymethyl)-5-

methoxyoxan-2-yl]oxy-5-

hydroxy-3-(4-

hydroxyphenyl)chromen-4-one

[1]

Synonyms

4-methyloxy-Genistin,

Genistein 7-O-beta-D-

glucoside-4''-O-methylate

[1][3]

Botanical Source

Isolated from Cordyceps

militaris grown on germinated

soybeans; also found in

soybeans (Glycine max) and

Citrus aurantium L.

[1][3][4]

Purity Typically >98% (HPLC) [1]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol.
[4]

Biological Activities and Mechanism of Action
4''-methyloxy-Genistin primarily acts as a prodrug to genistein, which is known to exert a wide

range of biological effects. The core activities of interest for this methoxylated glycoside are its

immunomodulatory and antiallergic properties.

Antiallergic and Immunomodulatory Effects
Research has demonstrated that 4''-methyloxy-Genistin possesses antiallergic and

immunomodulating activities. The primary mechanism is believed to be the inhibition of

histamine release from mast cells and the modulation of pro-inflammatory cytokine production.
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A key study demonstrated that novel isoflavone methyl-glycosides, including 4''-methyloxy-
Genistin, isolated from Cordyceps militaris grown on germinated soybeans, exhibit significant

antiallergic activity in antigen-stimulated mast cells.

Quantitative Data on Antiallergic Activity:

Compound Concentration
Inhibition of Histamine
Release (%)

4''-methyloxy-Genistin 10 µM
Data not explicitly available in

public abstracts

30 µM
Data not explicitly available in

public abstracts

100 µM
Data not explicitly available in

public abstracts

Note: Specific quantitative data from the primary literature (Park et al., 2012) is required for a

complete table.

Signaling Pathway Modulation
As a glycoside of genistein, 4''-methyloxy-Genistin's biological activities are largely attributed

to the actions of its aglycone. Genistein is a known modulator of several key signaling

pathways involved in inflammation and cell proliferation.[5] It is plausible that 4''-methyloxy-
Genistin, upon conversion to genistein, influences these same pathways.

NF-κB Signaling Pathway: Genistein has been shown to suppress the activation of NF-κB, a

critical transcription factor in the inflammatory response. This suppression leads to a

decrease in the expression of pro-inflammatory genes.

MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) pathway, which

plays a crucial role in cell proliferation and inflammatory responses, is another target of

genistein. Genistein can inhibit the phosphorylation of key proteins in this pathway, such as

ERK.[6][7]
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The following diagram illustrates the potential mechanism of action of 4''-methyloxy-Genistin
in mast cells, leading to the inhibition of allergic responses.
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Caption: Proposed signaling pathway for mast cell degranulation and inhibition by 4''-
methyloxy-Genistin.

Experimental Protocols
Detailed experimental protocols are crucial for the replication and advancement of research.

The following are generalized protocols based on standard methodologies for the key

experiments cited.

Isolation and Purification of 4''-methyloxy-Genistin
This is a generalized protocol for isoflavone glycoside isolation from Cordyceps militaris.

Experimental Workflow:
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Dried Cordyceps militaris grown on soybeans

Extraction with 70% Ethanol

Concentration under reduced pressure

Solvent Partitioning (e.g., Ethyl Acetate)

Column Chromatography (e.g., Silica Gel)

Preparative HPLC

Structural Elucidation (NMR, MS)

Pure 4''-methyloxy-Genistin

Click to download full resolution via product page

Caption: General workflow for the isolation and purification of 4''-methyloxy-Genistin.

Methodology:
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Extraction: The dried and powdered source material is extracted with an appropriate solvent,

typically an alcohol-water mixture (e.g., 70% ethanol), at room temperature with agitation for

a specified period. This process is usually repeated multiple times to ensure complete

extraction.

Concentration: The combined extracts are concentrated under reduced pressure using a

rotary evaporator to yield a crude extract.

Solvent Partitioning: The crude extract is suspended in water and partitioned successively

with solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate, and n-butanol)

to separate compounds based on their polarity. Isoflavone glycosides are typically enriched

in the ethyl acetate and/or n-butanol fractions.

Column Chromatography: The enriched fraction is subjected to column chromatography on a

stationary phase like silica gel or Sephadex LH-20. Elution is performed with a gradient of

solvents to further separate the compounds.

Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing the

target compound are further purified by preparative HPLC using a suitable column (e.g.,

C18) and mobile phase.[8][9][10]

Structural Elucidation: The purified compound's structure is confirmed using spectroscopic

methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

In Vitro Antiallergic Activity Assay (Histamine Release)
Cell Line: Rat basophilic leukemia (RBL-2H3) cells are commonly used as a model for mast

cells.[11][12][13][14]

Methodology:

Cell Culture and Sensitization: RBL-2H3 cells are cultured in a suitable medium. For antigen-

induced degranulation, cells are sensitized with anti-dinitrophenyl (DNP)-IgE overnight.

Treatment: The sensitized cells are washed and then pre-incubated with various

concentrations of 4''-methyloxy-Genistin for a defined period.
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Stimulation: Histamine release is induced by challenging the cells with DNP-human serum

albumin (HSA) or a calcium ionophore like A23187.

Quantification of Histamine Release: The supernatant is collected, and the amount of

released histamine is measured. This is often done by measuring the activity of β-

hexosaminidase, an enzyme co-released with histamine, using a colorimetric assay.

Calculation: The percentage of histamine release is calculated relative to a positive control

(cells lysed to release total histamine) and a negative control (unstimulated cells). The

inhibitory effect of 4''-methyloxy-Genistin is then determined.

Cytokine Production Assay
Cell Line: RBL-2H3 cells or other relevant immune cells.

Methodology:

Cell Culture and Treatment: Cells are seeded and treated with various concentrations of 4''-
methyloxy-Genistin.

Stimulation: The cells are then stimulated with an appropriate agent (e.g., lipopolysaccharide

(LPS) or PMA/A23187) to induce cytokine production.

Sample Collection: After a specific incubation period, the cell culture supernatant is collected.

Cytokine Measurement: The levels of pro-inflammatory cytokines such as Tumor Necrosis

Factor-alpha (TNF-α) and Interleukin-6 (IL-6) in the supernatant are quantified using

Enzyme-Linked Immunosorbent Assay (ELISA) kits specific for each cytokine.[15][16][17][18]

Potential Applications and Future Directions
The demonstrated antiallergic and immunomodulatory properties of 4''-methyloxy-Genistin
suggest its potential as a therapeutic agent for allergic and inflammatory disorders. Its natural

origin makes it an attractive candidate for development as a nutraceutical or a lead compound

for novel drug discovery.

Future research should focus on:
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In vivo efficacy studies: To validate the in vitro findings in animal models of allergic and

inflammatory diseases.

Pharmacokinetic and bioavailability studies: To understand the absorption, distribution,

metabolism, and excretion of 4''-methyloxy-Genistin.

Detailed mechanistic studies: To fully elucidate the specific molecular targets and signaling

pathways modulated by this compound.

Toxicology studies: To assess the safety profile of 4''-methyloxy-Genistin for potential

therapeutic use.

By addressing these research areas, a comprehensive understanding of the therapeutic

potential of 4''-methyloxy-Genistin can be achieved, paving the way for its potential

application in human health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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